2-(Chloromethyl)-5-(4-methylphenyl)-1,3-oxazole
Overview
Description
2-(Chloromethyl)-5-(4-methylphenyl)-1,3-oxazole (CMMPO) is a chemical compound with a molecular weight of 218.6 g/mol and a melting point of 94-96°C. It is a colorless to yellowish solid with a slight odor. CMMPO is a member of the oxazole family, which is a class of heterocyclic compounds with a five-membered ring structure that contain two nitrogen atoms and two oxygen atoms. It is used in a variety of applications, including scientific research, laboratory experiments, and drug synthesis.
Scientific Research Applications
Synthetic Utility
2-(Chloromethyl)-5-(4-methylphenyl)-1,3-oxazole and related compounds demonstrate significant utility in organic synthesis. For instance, 2-(halomethyl)-4,5-diphenyloxazoles have been utilized as reactive scaffolds for synthetic elaboration at the 2-position, leading to the preparation of various oxazole derivatives (Patil & Luzzio, 2016). Additionally, a study showed that 2-(chloromethyl)-5-methoxy-4-(p-nitrophenyl)oxazole could be produced through a BF3-catalyzed reaction, further emphasizing the compound's significance in synthetic chemistry (Ibata & Isogami, 1989).
Regioselectivity in Synthesis
The synthesis of 2-aryl 4-bromomethyl-5-methyl-1,3-oxazoles and 2-aryl-4-chloromethyl-5-methyl-1.3-oxazoles has been described, showcasing a method that provides high regioselectivity under mild conditions (Yamane, Mitsudera, & Shundoh, 2004). This highlights the compound's role in producing specific molecular configurations with precision.
Role in Asymmetric Synthesis
This compound derivatives have been used in various asymmetric synthesis applications. For example, lithiated 2-(chloromethyl)-4,5-dihydro-1,3-oxazoles have been studied for their stereoselective addition to nitrones, leading to the formation of specific 2-alkenyl-4,5-dihydro-1,3-oxazoles (Capriati, Degennaro, Florio, & Luisi, 2002).
Potential in Anticancer Research
There is emerging research on the potential application of oxazole derivatives in anticancer therapy. A study on 1,3-oxazol-4-ylphosphonium salts, including derivatives of this compound, has indicated their efficacy against cancer cell lines, suggesting their potential as new anticancer drugs (Brusnakov et al., 2022).
Photophysical Properties
The structural and photophysical properties of oxazole derivatives have been explored, particularly in the context of their potential use in materials science, such as in organic light emitting diodes and other electronic applications. This includes the study of methyl 4-chloro-5-phenylisoxazole-3-carboxylate, a related compound, which has provided insights into the photophysical behavior of these molecules (Lopes et al., 2011).
properties
IUPAC Name |
2-(chloromethyl)-5-(4-methylphenyl)-1,3-oxazole | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10ClNO/c1-8-2-4-9(5-3-8)10-7-13-11(6-12)14-10/h2-5,7H,6H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZJCGNFFRNLWRIE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2=CN=C(O2)CCl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10ClNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
207.65 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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